Cas no 1545238-71-8 (2-(1-Cyclobutyl-1H-pyrazol-5-yl)propanoic acid)

• Product Name: 2-(1-Cyclobutyl-1H-pyrazol-5-yl)propanoic acid
• CAS No: 1545238-71-8
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5707051
• PubChem ID: 83878770
• Update Time: 2023-10-17

2-(1-Cyclobutyl-1H-pyrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1139540
• 2-(1-Cyclobutyl-1H-pyrazol-5-yl)propanoicacid
• 2-(1-Cyclobutyl-1H-pyrazol-5-yl)propanoic acid
• 1545238-71-8
• 1H-Pyrazole-5-acetic acid, 1-cyclobutyl-α-methyl-

• Inchi： 1S/C10H14N2O2/c1-7(10(13)14)9-5-6-11-12(9)8-3-2-4-8/h5-8H,2-4H2,1H3,(H,13,14)
• InChI Key： VYMSGDQFRNDGJL-UHFFFAOYSA-N
• SMILES： OC(C(C)C1=CC=NN1C1CCC1)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 361.5±17.0 °C(Predicted)
• pka: 4.19±0.12(Predicted)